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Compound of Interest

Compound Name: Isoamyl propionate

Cat. No.: B085461

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the toxicological profile of isoamyl
propionate. Due to the limited availability of direct toxicological studies on isoamyl
propionate for certain endpoints, this guide incorporates a weight-of-evidence approach,
including a read-across analysis based on its expected rapid hydrolysis to isopentyl alcohol
and propionic acid. This document summarizes available data on acute toxicity, skin and eye
irritation, and provides an assessment of repeated-dose toxicity, genotoxicity, carcinogenicity,
and reproductive and developmental toxicity based on the toxicological profiles of its
metabolites. Detailed experimental protocols for key studies and visualizations of metabolic
and experimental workflows are included to support further research and safety assessments.

Chemical Identity and Properties

¢ Chemical Name: Isoamyl propionate

Synonyms: Isopentyl propionate, 3-methylbutyl propanoate[1]

CAS Number: 105-68-0[2][3]

Molecular Formula: C8H1602[2][3]

Molecular Weight: 144.21 g/mol [2][3]
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e Appearance: Colorless liquid[2]

e Odor: Fruity, apricot, pineapple-like[4]

Metabolism and Toxicokinetics

Isoamyl propionate is anticipated to be rapidly hydrolyzed in the body by esterases into its
constituent alcohol, isopentyl alcohol, and a carboxylic acid, propionic acid.[5] This metabolic
pathway is central to understanding its toxicological profile, as the systemic toxicity is likely
driven by these metabolites.

Metabolic Pathway

The metabolic breakdown of isoamyl propionate is a straightforward hydrolysis reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b085461?utm_src=pdf-body-img
https://www.benchchem.com/product/b085461?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. ymdb.ca [ymdb.ca]

e 2. Isoamyl propionate - Safety Data Sheet [chemicalbook.com]

e 3. GSRS [gsrs.ncats.nih.gov]

e 4. Isoamyl propionate | C8BH1602 | CID 7772 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. Isoamyl propionate | 105-68-0 [chemicalbook.com]

 To cite this document: BenchChem. [Toxicological Profile of Isoamyl Propionate: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085461#toxicological-studies-of-isoamyl-propionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.ymdb.ca/compounds/YMDB16025
https://www.chemicalbook.com/msds/isoamyl-propionate.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2A8739M82Z
https://pubchem.ncbi.nlm.nih.gov/compound/Isoamyl-propionate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9413331.htm
https://www.benchchem.com/product/b085461#toxicological-studies-of-isoamyl-propionate
https://www.benchchem.com/product/b085461#toxicological-studies-of-isoamyl-propionate
https://www.benchchem.com/product/b085461#toxicological-studies-of-isoamyl-propionate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085461?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

